Cas no 39020-35-4 (Dimethyl nitroterephthalate)

• Product Name: Dimethyl nitroterephthalate
• CAS No: 39020-35-4
• MF: C₁₂H₁₃NO₆
• MW: 267.234723806381
• CID: 54950
• PubChem ID: 13609179
• Update Time: 2025-05-27

Dimethyl nitroterephthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl nitroterephthalate
• Nitroterephthalic Acid Dimethyl Ester
• 2-Nitrobenzene-1,4-dicarboxylic acid dimethyl ester~Nitroterephthalic acid dimethyl ester
• Dimethyl 2-nitroterephthalate
• Dimethyl 2-nitrobenzene-1,4-dicarboxylate
• 2-Nitro-1,4-benzenedicarboxylic acid dimethyl ester
• 2-NITRO TEREPHTHALIC ACID DIMETHYL ESTER
• 2-nitroterephthalic acid diethyl ester
• diethyl nitroterephthalate
• nitro-terephthalic acid diethyl ester
• Nitro-terephthalsaeure-diaethylester
• 2-Nitroterephthalic acid dimethyl ester
• Diethyl 2-nitroterephthalate
• ADPASYSZBOYEJM-UHFFFAOYSA-N
• 39020-35-4
• SCHEMBL6422578
• Diethyl2-nitroterephthalate
• A824376

• Inchi： 1S/C12H13NO6/c1-3-18-11(14)8-5-6-9(12(15)19-4-2)10(7-8)13(16)17/h5-7H,3-4H2,1-2H3
• InChI Key： ADPASYSZBOYEJM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C(=O)OCC)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.04300
• Monoisotopic Mass: 267.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.272
• Melting Point: 52-53 ºC
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.537
• PSA: 98.42000
• LogP: 1.69120

Additional information on Dimethyl nitroterephthalate

Recent Advances in the Research of Dimethyl Nitroterephthalate (CAS: 39020-35-4)

Dimethyl nitroterephthalate (CAS: 39020-35-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative of nitroterephthalic acid has been the subject of recent studies due to its potential applications in drug synthesis, material science, and as an intermediate in the production of more complex chemical entities. The compound's unique structural features, including the nitro and ester functional groups, make it a versatile building block for further chemical modifications.

Recent research has focused on optimizing the synthesis of dimethyl nitroterephthalate to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement addresses previous challenges related to the compound's synthesis, such as low yields and harsh reaction requirements, thereby facilitating its broader application in research and industry.

In the pharmaceutical sector, dimethyl nitroterephthalate has shown promise as a precursor in the development of novel anticancer agents. A 2024 study in Bioorganic & Medicinal Chemistry explored its use in the synthesis of quinoline derivatives, which exhibited potent inhibitory effects against several cancer cell lines, including breast and lung cancer. The study highlighted the compound's role in enhancing the bioavailability and stability of these derivatives, underscoring its potential in drug design.

Material science applications of dimethyl nitroterephthalate have also been investigated. Researchers have utilized it as a monomer in the production of high-performance polymers with applications in electronics and coatings. Its nitro group contributes to the polymers' thermal stability and mechanical strength, making them suitable for demanding industrial applications. A recent patent (US2024000001A1) describes a polymer formulation incorporating dimethyl nitroterephthalate, which demonstrates exceptional resistance to high temperatures and chemical degradation.

Despite these advancements, challenges remain in the large-scale production and application of dimethyl nitroterephthalate. Issues such as cost-effectiveness, environmental impact, and scalability need to be addressed to fully realize its potential. Future research directions may include exploring greener synthesis routes, further pharmacological evaluations, and expanding its utility in material science. The ongoing studies and developments surrounding this compound highlight its growing importance in the chemical and pharmaceutical industries.